N-{1-[1-(3,4-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-phenylacetamide

• IUPAC Name: N-[2-[1-[(3,4-dimethoxyphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]-2-phenylacetamide
• InChI: InChI=1S/C25H30N4O3/c1-31-22-9-8-20(16-23(22)32-2)18-28-14-11-21(12-15-28)29-24(10-13-26-29)27-25(30)17-19-6-4-3-5-7-19/h3-10,13,16,21H,11-12,14-15,17-18H2,1-2H3,(H,27,30)
• InChI Key: LVISYMQHWKRDQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCC(CC2)N3C(=CC=N3)NC(=O)CC4=CC=CC=C4)OC
• Molecular Formula: C25H30N4O3
• Molecular Weight: 434.5 g/mol

Description

N-{1-[1-(3,4-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-phenylacetamide, also known as DMTCP, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the family of pyrazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-{1-[1-(3,4-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-phenylacetamide is not fully understood, but it is believed to act on the central nervous system. It has been shown to modulate the activity of several neurotransmitters, including dopamine, serotonin, and glutamate. It is also thought to have an effect on the endocannabinoid system, which plays a role in pain sensation, mood, and appetite.
Biochemical and Physiological Effects:
Studies have shown that N-{1-[1-(3,4-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-phenylacetamide has both biochemical and physiological effects. It has been found to decrease the levels of inflammatory markers such as TNF-α and IL-6 in animal models of inflammation. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons. Furthermore, N-{1-[1-(3,4-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-phenylacetamide has been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-{1-[1-(3,4-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-phenylacetamide in lab experiments is that it has been extensively studied and its pharmacological properties are well-known. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on N-{1-[1-(3,4-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-phenylacetamide. One area of interest is its potential as a treatment for drug addiction. Studies have shown that it can reduce the rewarding effects of cocaine and morphine in animal models. Another area of interest is its potential as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. Additionally, further studies are needed to elucidate the exact mechanism of action of N-{1-[1-(3,4-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-phenylacetamide and to investigate its potential side effects.

Synthesis Methods

The synthesis of N-{1-[1-(3,4-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-phenylacetamide involves the reaction of 3,4-dimethoxybenzyl chloride with piperidine, followed by the reaction of the resulting product with 1-(1H-pyrazol-5-yl)-2-phenylacetamide. The final product is obtained after purification by column chromatography. The yield of the synthesis is reported to be around 50%.

Scientific Research Applications

N-{1-[1-(3,4-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-phenylacetamide has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease and cerebral ischemia. Furthermore, N-{1-[1-(3,4-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-phenylacetamide has been investigated as a potential treatment for drug addiction and depression.